Cas no 1992862-87-9 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid
• CAS No: 1992862-87-9
• MF: C₁₉H₂₀BrNO₆
• MW: 438.269205093384
• CID: 6171918
• PubChem ID: 165501077
• Update Time: 2025-06-23

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid
• 1992862-87-9
• EN300-1163310
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid

• Inchi： 1S/C19H20BrNO6/c1-25-16-8-13(14(20)9-17(16)26-2)15(10-18(22)23)21-19(24)27-11-12-6-4-3-5-7-12/h3-9,15H,10-11H2,1-2H3,(H,21,24)(H,22,23)/t15-/m0/s1
• InChI Key： DDDOZPNVWQCHQP-HNNXBMFYSA-N
• SMILES： BrC1=CC(=C(C=C1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 437.04740g/mol
• Monoisotopic Mass: 437.04740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.1Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid (CAS No. 1992862-87-9)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid (CAS No. 1992862-87-9) is a chiral organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group, a bromo-substituted dimethoxyphenyl ring, and a propanoic acid moiety, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its applicability in synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition studies.

One of the key features of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid is its stereochemistry, which plays a critical role in its biological activity. The (3S) configuration ensures high enantiomeric purity, a factor often linked to improved efficacy and reduced side effects in drug candidates. This aligns with current trends in chiral drug development, where the demand for optically pure intermediates is growing rapidly. Additionally, the presence of the bromo and dimethoxy functional groups offers opportunities for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

In recent years, the scientific community has shown heightened interest in CAS No. 1992862-87-9 due to its potential role in addressing neurodegenerative diseases. The dimethoxyphenyl scaffold is commonly found in compounds targeting protein misfolding and oxidative stress, two major pathways implicated in conditions like Alzheimer's and Parkinson's diseases. Furthermore, the Cbz-protected amino acid segment is instrumental in peptide synthesis, a hot topic in bioconjugation and prodrug design strategies.

From a synthetic chemistry perspective, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid serves as a valuable building block for asymmetric synthesis. Its carboxylic acid group allows for easy coupling reactions, while the bromo substituent facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig animations. These attributes make it a sought-after reagent in medicinal chemistry and material science, where precision and functionality are paramount.

The compound's relevance extends to computational drug design, where researchers leverage its structural features for molecular docking and QSAR modeling. As the pharmaceutical industry increasingly adopts AI-driven drug discovery, intermediates like CAS No. 1992862-87-9 are gaining traction for their ability to generate diverse chemical spaces. This ties into broader discussions about green chemistry, as efficient synthesis routes for such compounds can minimize waste and energy consumption.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid (CAS No. 1992862-87-9) represents a multifaceted tool for modern research. Its applications span from targeted drug delivery to catalysis, reflecting the compound's adaptability to evolving scientific needs. As interest in personalized medicine and sustainable chemistry continues to rise, this molecule is poised to remain a focal point in innovative research endeavors.